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Cat. No.: B238291 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

ultrasound contrast agent Levovist. The following information is designed to address common

issues and optimize experimental outcomes.

Disclaimer: Levovist is a first-generation ultrasound contrast agent and its production has

ceased.[1] This information is intended for users who may have existing supplies or for

informational purposes. For current research, second-generation contrast agents are more

commonly used.

Frequently Asked Questions (FAQs)
Q1: What is Levovist and how does it work?

Levovist is a first-generation ultrasound contrast agent composed of air-filled microbubbles

with a galactose and palmitic acid surfactant.[2][3] When injected intravenously, these

microbubbles act as blood pool agents, strongly increasing the backscatter of the ultrasound

signal.[2] This enhances the echogenicity of blood, allowing for better visualization of blood flow

and tissue vascularity.[2][4]

Q2: Why is my Levovist signal disappearing so quickly?

The rapid disappearance of the Levovist signal is often due to the destruction of the

microbubbles by the acoustic pressure of the ultrasound wave.[1][5] This is a known
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characteristic of first-generation contrast agents like Levovist, which have low resistance to

acoustic pressure.[2] Several factors can contribute to this:

High Mechanical Index (MI): A high MI setting on the ultrasound system will cause rapid

microbubble destruction.[1][5]

Continuous Imaging: Continuous scanning at a high frame rate will continuously expose the

microbubbles to the ultrasound beam, leading to their destruction.[2]

Q3: How can I prolong the imaging window with Levovist?

To extend the visibility of Levovist microbubbles, consider the following adjustments to your

ultrasound settings:

Use Intermittent Imaging: Instead of continuous scanning, use intermittent imaging with a low

frame rate. This allows for the replenishment of microbubbles within the vasculature between

image acquisitions.[2]

Employ Fast Sweep Techniques: Acquire cine loops using a fast sweep and review them

offline.[2]

Optimize the Mechanical Index (MI): While Levovist imaging often required higher MI for

bubble destruction to generate a signal, finding the optimal balance to visualize the contrast

effect before complete destruction is key.

Q4: What is the Mechanical Index (MI) and how does it affect Levovist?

The Mechanical Index (MI) is a value displayed on the ultrasound system that indicates the

likelihood of mechanical bioeffects, such as cavitation (the oscillation and collapse of

microbubbles).[5][6][7] It is calculated based on the peak negative pressure of the ultrasound

wave and the ultrasound frequency.[5][6]

The behavior of Levovist microbubbles is highly dependent on the MI:

Low MI (< 0.1): Microbubbles oscillate symmetrically, producing a stable linear scattering.[5]
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Moderate MI (0.1 - 0.6): Microbubbles oscillate non-linearly, generating harmonic signals that

can be detected by specific imaging modes.[5][8]

High MI (> 0.6): This leads to transient non-linear scattering followed by the destruction of

the microbubbles.[5]

Contrast-enhanced ultrasound with first-generation agents like Levovist often relied on bubble

destruction at higher MIs.[1][5]
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Problem Possible Cause Recommended Solution

Poor contrast between tissue

and Levovist signal

Tissue harmonics are

interfering with the

microbubble signal.

Utilize contrast-specific

imaging modes like Harmonic

Imaging or Pulse Inversion.

These techniques are

designed to separate the non-

linear signals from the

microbubbles from the linear

signals from the tissue, thus

improving contrast.[5][9]

The acoustic power is too high,

causing rapid bubble

destruction before adequate

imaging.

Reduce the Mechanical Index

(MI). For techniques like

wideband harmonic imaging

with Levovist, lower MI settings

(e.g., 0.1-0.5) have been

shown to be effective.[8]

The ultrasound frequency is

not optimal for Levovist.

Adjust the ultrasound

frequency. The response of

microbubbles can vary with

frequency. Experiment with

different frequencies available

on your system to find the

optimal setting for your

application.

Image artifacts are present
External interference from

other equipment.

Relocate the ultrasound

system away from other

electronic devices that may

cause interference.[10]

Poor transducer connection.

Ensure the ultrasound probe is

securely connected to the

system. Reseating the probe

can often resolve connection-

related artifacts.[10]
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Damaged transducer.

Inspect the transducer for any

physical damage, such as

cracks or delamination of the

lens.[10] If damage is

suspected, try a different

transducer of the same model

to see if the artifact persists.

[10]

Inconsistent results between

experiments

Variations in Levovist

preparation.

Ensure a consistent and

standardized protocol for the

reconstitution and

administration of Levovist.

Differences in ultrasound

system settings.

Record all ultrasound

parameters used for each

experiment, including MI,

frequency, gain, and imaging

mode, to ensure

reproducibility.

Quantitative Data Summary
The following tables summarize key quantitative parameters from various studies involving

Levovist.

Table 1: Ultrasound System Parameters for Levovist Imaging
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Parameter Value/Range
Imaging

Mode/Application
Reference

Mechanical Index (MI) < 0.1
Stable linear

scattering
[5]

0.1 - 0.5
Wideband Harmonic

Imaging
[8]

> 0.6
Microbubble

destruction
[5]

High MI
Intermittent CEUS

with Levovist
[2]

Frequency 20.5 kHz

Low-frequency

ultrasound for

thrombolysis

[11]

Acoustic Intensity 0.35 W/cm²

Low-frequency

ultrasound for

thrombolysis

[11]

Table 2: Experimental Conditions in a Levovist Thrombolysis Study

Parameter Value Reference

Levovist Concentration 2 mg/ml [11]

rt-PA Concentration 3 micrograms/ml [11]

Temperature 37 degrees C [11]

Flow Rate 15 ml/min [11]

Experimental Protocols
General Protocol for Contrast-Enhanced Ultrasound with Levovist

This protocol provides a general framework. Specific parameters should be optimized for your

experimental setup.
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Animal/Subject Preparation: Prepare the subject according to your institution's animal care

and use committee guidelines or clinical protocol.

Ultrasound System Setup:

Select the appropriate transducer and preset for the application.

Adjust imaging parameters such as frequency, depth, and focus.

Set the desired imaging mode (e.g., Harmonic Imaging, Pulse Inversion).

Set the initial Mechanical Index (MI) to a low value to obtain a baseline image.

Baseline Imaging: Acquire baseline images and/or Doppler data of the region of interest

before contrast administration.

Levovist Administration:

Prepare the Levovist suspension according to the manufacturer's instructions.

Administer the Levovist bolus intravenously.

Contrast-Enhanced Imaging:

Begin acquiring images immediately upon or slightly before injection.

If using a high MI for bubble destruction, employ an intermittent scanning technique.

Record cine loops for later analysis of the different enhancement phases (arterial, portal,

and late phases).

Data Analysis:

Analyze the enhancement patterns and quantify relevant parameters (e.g., time to peak

enhancement, washout rate).

Visualizations
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Impact of Mechanical Index on Levovist Microbubbles

Mechanical Index (MI) Level

Microbubble Response

Low MI (< 0.1)

Symmetrical Oscillation
(Stable Linear Scattering)

Mid MI (0.1-0.6)

Asymmetrical Oscillation
(Harmonic Production)

High MI (> 0.6)

Transient Non-linear Scattering
& Microbubble Destruction

Click to download full resolution via product page

Caption: Relationship between Mechanical Index and Levovist microbubble behavior.
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General Workflow for a Levovist Experiment

Start

Ultrasound System Setup
(Frequency, Mode, MI)

1

Acquire Baseline Image

2

Inject Levovist

3

Contrast-Enhanced Imaging
(Intermittent Scanning)

4

Data Acquisition & Analysis

5

End

6
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Caption: A typical experimental workflow for using Levovist in ultrasound imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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